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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the CMD178, a passive double-

balanced mixer, with a focus on its core topology, performance characteristics, and the

experimental protocols for its characterization. This document is intended for researchers,

scientists, and professionals in drug development who utilize high-frequency mixing

components in their instrumentation and systems.

Introduction to Passive Double-Balanced Mixers
In the realm of radio frequency (RF) and microwave engineering, the double-balanced mixer is

a crucial component for frequency conversion.[1][2] The "double-balanced" designation

indicates that both the local oscillator (LO) and RF input signals are applied to differential

circuits, effectively "balancing out" or canceling these input signals and their associated noise

and harmonics from the intermediate frequency (IF) output.[2] This topology offers significant

advantages, including superior isolation between the RF, LO, and IF ports, reduced spurious

products, and improved linearity compared to single-balanced or unbalanced mixer designs.[1]

[3]

The CMD178 is a gallium arsenide (GaAs) monolithic microwave integrated circuit (MMIC) that

embodies the passive double-balanced mixer topology.[4][5][6] Being a passive mixer, it utilizes

diodes as the non-linear elements for frequency mixing and does not require an external DC

power source for operation.[7] This results in a device with low power consumption, high
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reliability, and a wide dynamic range. The CMD178 is designed for frequency up- and down-

conversion applications, particularly in the 11 to 21 GHz frequency range.[4][5][6]

The CMD178: Core Topology and Signaling Pathway
The fundamental architecture of the CMD178 is centered around a quad-diode ring and two

baluns (balanced-to-unbalanced transformers).[1][3] The baluns are essential for converting the

single-ended RF and LO input signals into the differential signals required to drive the diode

ring.
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Figure 1: Simplified signaling pathway of a passive double-balanced mixer.
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Operational Description:

RF and LO Inputs: The RF and LO signals are fed into their respective baluns.

Differential Conversion: The baluns convert the single-ended inputs into balanced

(differential) signals. This means for each input, two outputs are generated that are 180

degrees out of phase with each other.

Diode Switching: The high-level LO signal acts as a switch, rapidly turning the diodes in the

ring on and off.[1] When the LO signal is in its positive half-cycle, two of the diodes will be

forward-biased, and when it's in its negative half-cycle, the other two diodes will be forward-

biased.

Mixing Action: The switching action of the diode ring effectively multiplies the RF signal by

the LO signal. This multiplication in the time domain is equivalent to convolution in the

frequency domain, resulting in the creation of sum and difference frequencies (fLO + fRF and

fLO - fRF) at the IF port.

IF Output: The desired IF signal, which is typically the sum or difference of the RF and LO

frequencies, is extracted from the center taps of the baluns. The balanced nature of the

circuit ensures that the fundamental LO and RF signals, as well as their even-order

harmonics, are suppressed at the IF output.[1]

Performance Characteristics of the CMD178
The performance of the CMD178 is characterized by several key parameters, which are

summarized in the table below. The data is compiled from the official datasheets for the

CMD178 die and its packaged version, the CMD178C3.
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Parameter
Typical Value
(CMD178)

Typical Value
(CMD178C3)

Units Conditions

Frequency

Range (RF &

LO)

11 - 21 11 - 20 GHz -

Frequency

Range (IF)
DC - 6 DC - 6 GHz -

Conversion Loss 6 6 dB
IF = 100 MHz,

LO = +13 dBm

Noise Figure

(SSB)
- 7 dB

IF = 100 MHz,

LO = +13 dBm

LO to RF

Isolation
45 45 dB F = 15 GHz

LO to IF Isolation 45 45 dB F = 15 GHz

RF to IF Isolation 26 26 dB F = 15 GHz

Input P1dB 9 9 dBm -

Input IP3 - 16 dBm -

LO Drive Level +9 (min) +9 (min) dBm -

Data sourced from the CMD178 and CMD178C3 datasheets.

Experimental Protocols for Characterization
Accurate characterization of the CMD178's performance is critical for its successful

implementation in any system. The following sections detail the methodologies for measuring

the key performance parameters.

Experimental Workflow Overview
The general workflow for characterizing a mixer like the CMD178 involves a series of

measurements, each requiring a specific equipment setup. A generalized experimental
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workflow is depicted below.
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Figure 2: Generalized experimental workflow for mixer characterization.

Conversion Loss Measurement
Objective: To measure the efficiency of the mixer in converting the RF input signal to the IF

output signal.

Equipment:

Vector Network Analyzer (VNA) with frequency offset mode, or a Spectrum Analyzer and a

Power Meter

Two RF Signal Generators (for RF and LO signals)

The CMD178 device under test (DUT) mounted on a suitable test fixture

50 Ω terminations

Low-pass filter (at the IF port)

Methodology:

Setup:

Connect one signal generator to the LO port of the CMD178 and the other to the RF port.

Connect the IF port to the input of the spectrum analyzer or power meter through a low-

pass filter. The filter is used to reject unwanted output signals, ensuring only the desired IF

frequency is measured.[1]

Terminate any unused ports with a 50 Ω load.

Signal Configuration:

Set the LO signal generator to the desired LO frequency and power level (e.g., +13 dBm).

Set the RF signal generator to the desired RF frequency and a power level well within the

linear operating range of the mixer (e.g., -10 dBm).
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Measurement:

Measure the power of the RF input signal at the input of the mixer (PRF).

Measure the power of the desired IF output signal (either fLO + fRF or fLO - fRF) at the

output of the mixer (PIF).

Calculation:

Conversion Loss (dB) = PRF (dBm) - PIF (dBm).

Isolation Measurement
Objective: To measure the degree of signal leakage between the mixer's ports.

Equipment:

Vector Network Analyzer (VNA) or a Spectrum Analyzer

RF Signal Generator (for the LO signal)

The CMD178 DUT

50 Ω terminations

Methodology:

LO to RF Isolation:

Apply the nominal LO signal to the LO port.

Connect the RF port to the VNA or spectrum analyzer.

Terminate the IF port with a 50 Ω load.

Measure the signal level at the RF port at the LO frequency. The difference between the

applied LO power and the measured power at the RF port is the LO-to-RF isolation in dB.

LO to IF Isolation:
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Apply the nominal LO signal to the LO port.

Connect the IF port to the VNA or spectrum analyzer.

Terminate the RF port with a 50 Ω load.

Measure the signal level at the IF port at the LO frequency. The difference between the

applied LO power and the measured power at the IF port is the LO-to-IF isolation in dB.[1]

RF to IF Isolation:

Apply a known RF signal to the RF port.

Connect the IF port to the VNA or spectrum analyzer.

Terminate the LO port with a 50 Ω load.

Measure the signal level at the IF port at the RF frequency. The difference between the

applied RF power and the measured power at the IF port is the RF-to-IF isolation in dB.

Third-Order Intercept Point (IP3) Measurement
Objective: To characterize the linearity of the mixer by determining the theoretical point where

the power of the third-order intermodulation products equals the power of the fundamental

output signal.

Equipment:

Spectrum Analyzer

Two RF Signal Generators (for the two-tone RF input)

A third RF Signal Generator (for the LO signal)

Power Combiner

The CMD178 DUT

50 Ω terminations
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Methodology:

Setup:

Combine the outputs of the two RF signal generators using a power combiner. These two

signals will form the two-tone RF input.

Connect the output of the power combiner to the RF port of the CMD178.

Connect the third signal generator to the LO port.

Connect the IF port to the spectrum analyzer.

Signal Configuration:

Set the two RF signal generators to produce signals of equal power (Pin) at slightly

different frequencies (f1 and f2) that are close to each other.

Set the LO signal generator to the desired LO frequency and power level.

Measurement:

On the spectrum analyzer, observe the IF output spectrum. You will see the two

fundamental tones at fIF1 and fIF2, and the third-order intermodulation (IMD3) products at

2fIF1 - fIF2 and 2fIF2 - fIF1.

Measure the power of one of the fundamental tones (Pout) and the power of the

corresponding IMD3 product (PIMD3).

Calculation:

The difference in power is ΔP = Pout (dBm) - PIMD3 (dBm).

The Output Third-Order Intercept Point (OIP3) is calculated as: OIP3 (dBm) = Pout (dBm)

+ ΔP / 2.

The Input Third-Order Intercept Point (IIP3) is calculated by adding the conversion loss to

the OIP3: IIP3 (dBm) = OIP3 (dBm) + Conversion Loss (dB).
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Applications
The CMD178's performance characteristics make it suitable for a variety of high-frequency

applications, including:

Electronic Warfare (EW) Systems: The wide bandwidth and high isolation are beneficial in

hostile signal environments.[4]

Ku-Band Radar: Its frequency range aligns with the requirements for Ku-band radar systems.

[4]

Satellite Communications: The low conversion loss and small size are advantageous for

satellite payloads.

Test and Measurement Equipment: The CMD178 can be used in the front-end of spectrum

analyzers and other high-frequency measurement instruments.[4]

Conclusion
The CMD178 passive double-balanced mixer offers a high-performance solution for frequency

conversion in the 11 to 21 GHz range. Its core topology, based on a quad-diode ring and

optimized balun structures, provides excellent isolation and low conversion loss. Understanding

the theoretical principles of its operation and the detailed experimental protocols for its

characterization is essential for leveraging its full potential in demanding applications. The data

and methodologies presented in this guide provide a comprehensive foundation for

researchers and engineers working with this and similar high-frequency mixer components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://helpfiles.keysight.com/csg/m9485a/applications/freqoffset/isolation.htm
https://www.keysight.com/us/en/assets/7018-01168/application-notes/5988-9619.pdf
https://www.keysight.com/us/en/assets/7018-01168/application-notes/5988-9619.pdf
https://www.qorvo.com/products/p/CMD178
https://siglentna.com/wp-content/uploads/dlm_uploads/2023/02/Mixer-measurements-with-a-Vector-Network-Analyzer.pdf
https://designers-guide.org/analysis/intercept-point.pdf
https://www.benchchem.com/product/b12422540#cmd178-passive-double-balanced-topology-explained
https://www.benchchem.com/product/b12422540#cmd178-passive-double-balanced-topology-explained
https://www.benchchem.com/product/b12422540#cmd178-passive-double-balanced-topology-explained
https://www.benchchem.com/product/b12422540#cmd178-passive-double-balanced-topology-explained
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422540?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

